![molecular formula C5H2ClIN4 B2790207 5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine CAS No. 1622290-26-9](/img/structure/B2790207.png)
5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine
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Overview
Description
5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine is used in the preparation of pyrimidine derivatives and related heterocycles as DNA-dependent protein kinase inhibitors for the treatment of diseases .
Synthesis Analysis
While specific synthesis methods for 5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine were not found, it’s known that pyrazolo[3,4-b]pyridine derivatives can be synthesized . More research is needed to find the exact synthesis process for this compound.Molecular Structure Analysis
The molecular formula of 5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine is C5H2ClIN4. It has a molecular weight of 280.45 . More detailed structural analysis would require advanced techniques like X-ray crystallography.Physical And Chemical Properties Analysis
The compound has a predicted density of 2.426±0.06 g/cm3 and a predicted pKa of 4.72±0.50 . It should be stored under inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Biomedical Applications
The compound belongs to the family of 1H-Pyrazolo[3,4-b]pyridines , a group of heterocyclic compounds . These compounds have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references (2400 patents) up to date .
Synthesis Methods
The synthesis of these compounds often starts from both a preformed pyrazole or pyridine . The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine .
Inhibitory Activity
In a study, it was found that certain compounds showed significant inhibitory activity . Although the specific compound “5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine” was not mentioned, it’s possible that similar compounds could exhibit similar properties.
Reaction with Sugar Aldoses
There’s also evidence of these compounds reacting with sugar aldoses . This could potentially open up avenues for research in carbohydrate chemistry.
Mechanism of Action
Target of Action
Similar pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer treatment .
Mode of Action
This interaction can lead to changes in cellular processes, such as cell cycle progression .
Biochemical Pathways
Given its potential role as a cdk2 inhibitor, it may affect the cell cycle regulation pathway . Inhibition of CDK2 can lead to cell cycle arrest, affecting the downstream processes of DNA replication and cell division .
Result of Action
Similar compounds have shown significant cytotoxic activities against various cell lines, suggesting that they may induce cell death . For instance, certain compounds have demonstrated potent dual activity against cell lines and CDK2, leading to significant alterations in cell cycle progression and apoptosis induction within cells .
Safety and Hazards
The compound is classified under GHS07 for safety. The hazard statements include H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
The future directions of research on 5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine could involve exploring its potential as a DNA-dependent protein kinase inhibitor for the treatment of diseases . Further studies could also investigate its synthesis, chemical reactions, and physical and chemical properties.
properties
IUPAC Name |
5-chloro-3-iodo-2H-pyrazolo[4,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClIN4/c6-5-8-1-2-3(9-5)4(7)11-10-2/h1H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUWWANYXJYREEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NC2=C(NN=C21)I)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClIN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.45 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine | |
CAS RN |
1622290-26-9 |
Source
|
Record name | 5-chloro-3-iodo-1H-pyrazolo[4,3-d]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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